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Compound of Interest

Compound Name: Flupyrimin

Cat. No.: B3323723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flupyrimin is a novel insecticide belonging to the pyridylidene chemical class, developed for

the effective control of major insect pests in paddy rice. It is distinguished by its unique mode of

action and a favorable safety profile, particularly concerning pollinators. Flupyrimin acts as a

competitive modulator of the nicotinic acetylcholine receptor (nAChR), functioning as an

antagonist.[1][2] This mechanism provides efficacy against a range of pests, including those

that have developed resistance to conventional insecticides like imidacloprid.[1][2]

The 2% Granular (GR) formulation is designed for straightforward application in paddy fields,

offering systemic and translaminar action for long residual control.[3] This document provides

detailed application notes, experimental protocols, and relevant data for the scientific

evaluation and use of Flupyrimin 2% GR.
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Property Value Source(s)

IUPAC Name

N-[(E)-1-(6-chloro-3-

pyridinylmethyl)pyridin-2(1H)-

ylidene]-2,2,2-

trifluoroacetamide

[4]

CAS Number 1689566-03-7 [1]

Molecular Formula C₁₃H₉ClF₃N₃O [1]

Molecular Weight 315.68 g/mol [1]

Appearance Off-white powdery solid [1][5]

Melting Point 156.6 – 157.1 °C [5]

Boiling Point 298.0 °C [5]

Vapor Pressure <2.2 × 10⁻⁵ Pa (25 °C) [5]

Water Solubility 167 mg/L (20 °C) [1][5]

Log P (octanol/water) 1.68 (25 °C) [5]

Mechanism of Action
Flupyrimin acts as an antagonist at the insect nicotinic acetylcholine receptor (nAChR). Unlike

neonicotinoid agonists (e.g., Imidacloprid) which stimulate the receptor, Flupyrimin binds to it

without causing activation. This binding competitively blocks the neurotransmitter acetylcholine

(ACh) from activating the receptor, thereby preventing the propagation of nerve signals. This

disruption leads to paralysis and eventual death of the target insect pest.[2]

Research indicates that Flupyrimin has a distinct binding mechanism. Its trifluoroacetyl

pharmacophore is recognized primarily by the β subunit-face of the nAChR ligand-binding

pocket, a different interaction compared to the nitroguanidine pharmacophore of imidacloprid.

[6] This unique binding mode is believed to contribute to its effectiveness against pests that

have developed resistance to other nicotinic insecticides.[2]
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Flupyrimin Mode of Action at the Synapse
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Workflow for Field Efficacy Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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